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Compound of Interest

Compound Name: Tributyl(iodomethyl)stannane

Cat. No.: B1310542 Get Quote

For researchers and professionals in drug development and chemical synthesis, the choice of

reagents is a critical decision balancing cost, efficiency, and safety.

Tributyl(iodomethyl)stannane has long been a reagent for introducing a methylene group,

particularly in cyclopropanation and related reactions. However, growing concerns over the

toxicity of organotin compounds necessitate a thorough evaluation of its costs and benefits

compared to viable alternatives. This guide provides a detailed comparison of

Tributyl(iodomethyl)stannane with prominent alternatives, namely zinc-based reagents

(Simmons-Smith reaction) and samarium-based reagents, supported by available experimental

data and cost analysis.

Executive Summary
Tributyl(iodomethyl)stannane offers the advantage of being a ready-to-use reagent that, in

some cases, provides high yields. However, its high purchase price and, more significantly, the

substantial environmental and health costs associated with its toxicity and the disposal of

organotin byproducts, present major drawbacks. In contrast, zinc-based reagents, particularly

those used in the Simmons-Smith reaction and its modifications, offer a more cost-effective and

environmentally benign alternative, often with comparable or even superior yields. Samarium-

based reagents, while effective, also present a considerable cost barrier, though they offer

unique reactivity profiles under mild conditions. For most applications, particularly at scale, the

Simmons-Smith reaction and its modifications represent a more favorable balance of cost,

performance, and safety.
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Performance and Cost Comparison
To provide a quantitative basis for comparison, we will consider the cyclopropanation of a

generic alkene as a representative reaction. The following tables summarize the estimated

costs and reported yields for the different methods.

Table 1: Reagent Cost Comparison

Reagent
Supplier
Example(s)

Typical Price
(USD)

Molecular
Weight ( g/mol
)

Cost per Mole
(USD)

Tributyl(iodometh

yl)stannane
ChemicalBook[1]

$7,000 - $7,142 /

kg
430.97 ~$3,017 - $3,078

Diiodomethane

Sigma-Aldrich[2],

Fisher

Scientific[3]

$67.70 / 25 mL

(83.1 g) - $2,380

/ 1 L (3325 g)

267.84 ~$217 - $260

Diethylzinc (1.0

M in heptane)
Sigma-Aldrich[4]

$174.00 / 100

mL
123.51 ~$174

Samarium(II)

iodide (0.1 M in

THF)

Sigma-Aldrich,

TCI Chemicals[5]

$93.50 / 25 mL -

$442.00 / 1 L
404.16 ~$374 - $442

Note: Prices are approximate and can vary significantly based on supplier, purity, and quantity.

The cost per mole for solutions is calculated based on the provided concentration and volume.

Table 2: Performance Comparison for Alkene Cyclopropanation
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Method
Reagent
System

Typical Yield
(%)

Key
Advantages

Key
Disadvantages

Organotin-based
Tributyl(iodometh

yl)stannane

Not widely

reported for

simple alkenes

Ready-to-use

reagent

High cost, high

toxicity of

reagent and

byproducts,

difficult

purification

Zinc-based

(Simmons-Smith)

Zn-Cu couple,

CH₂I₂
70-90%

Low reagent

cost, low toxicity,

well-established

Often requires

activation of zinc,

can be sluggish

Zinc-based

(Furukawa Mod.)
Et₂Zn, CH₂I₂ 80-95%[2][6]

Higher reactivity

and

reproducibility

than classic

Simmons-

Smith[2]

Diethylzinc is

pyrophoric and

requires careful

handling

Samarium-based SmI₂
Variable, can be

high

Mild reaction

conditions, high

chemoselectivity[

7]

High reagent

cost, requires

inert atmosphere

In-Depth Analysis of Methodologies
Tributyl(iodomethyl)stannane
Benefits:

Tributyl(iodomethyl)stannane is a versatile reagent that can be used for the introduction of a

CH₂I group, which can then be further functionalized. In specific applications, such as the

synthesis of certain heterocyclic compounds, it has been shown to be effective.[8]

Costs:
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The most significant drawbacks of using Tributyl(iodomethyl)stannane are its high cost and

the toxicity of organotin compounds. Organotin residues are notoriously difficult to remove from

reaction products, which is a major concern in the synthesis of pharmaceuticals and other

materials where high purity is required. The environmental impact of tin waste is also a

considerable issue, adding to the overall cost of its use due to specialized disposal

requirements.

Zinc-Based Reagents (Simmons-Smith Reaction)
The Simmons-Smith reaction is a widely used and well-established method for

cyclopropanation.[2]

Benefits:

Cost-Effectiveness: The reagents, primarily diiodomethane and zinc (often as a zinc-copper

couple), are significantly cheaper than Tributyl(iodomethyl)stannane.

Low Toxicity: Zinc and its salts are generally considered to have low toxicity, making the

reaction safer to handle and the waste easier to dispose of compared to organotin

compounds.

High Yields: For a wide range of alkenes, the Simmons-Smith reaction provides good to

excellent yields of the corresponding cyclopropanes.[6]

Costs:

Reaction Conditions: The classic Simmons-Smith reaction can sometimes be slow and may

require activation of the zinc.

Furukawa Modification: A significant improvement is the Furukawa modification, which

utilizes diethylzinc instead of the zinc-copper couple.[2] This modification often leads to

faster reactions and higher yields.[6] However, diethylzinc is pyrophoric and must be handled

with extreme care under an inert atmosphere.

Samarium-Based Reagents
Samarium(II) iodide (SmI₂) is a powerful single-electron transfer agent that can be used for a

variety of transformations, including cyclopropanation.[7]
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Benefits:

Mild Conditions: Samarium(II) iodide reactions are often carried out under very mild and

neutral conditions.[7]

High Chemoselectivity: SmI₂ can exhibit high chemoselectivity, allowing for transformations

on complex molecules with multiple functional groups.[7]

Costs:

High Cost: The primary disadvantage of using samarium(II) iodide is its high cost, which is

comparable to or even higher than that of Tributyl(iodomethyl)stannane on a molar basis.

Air and Moisture Sensitivity: SmI₂ is sensitive to air and moisture, requiring strict anhydrous

and inert atmosphere techniques.

Experimental Protocols
Protocol 1: Simmons-Smith Cyclopropanation of an
Alkene (Furukawa Modification)
This protocol is a general procedure for the cyclopropanation of an alkene using diethylzinc

and diiodomethane.

Materials:

Alkene (1.0 eq)

Diethylzinc (1.0 M solution in hexanes, 2.0 eq)

Diiodomethane (2.0 eq)

Anhydrous dichloromethane (DCM)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous sodium sulfate (Na₂SO₄)
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Procedure:

To a flame-dried flask under a nitrogen atmosphere, add the alkene and anhydrous DCM.

Cool the solution to 0 °C in an ice bath.

Slowly add the diethylzinc solution dropwise to the stirred solution of the alkene.

After the addition is complete, add diiodomethane dropwise to the reaction mixture at 0 °C.

Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-

mass spectrometry (GC-MS).

Upon completion, cool the reaction mixture to 0 °C and quench by the slow addition of

saturated aqueous NH₄Cl solution.

Separate the organic layer, and extract the aqueous layer with DCM.

Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel.

Expected Yield: For many simple alkenes, yields of 80-95% can be expected.[2][6]

Visualization of the Decision-Making Workflow
The choice of reagent can be visualized as a decision-making workflow, taking into account the

various factors discussed.
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Synthesis Goal:
Iodomethylation / Cyclopropanation High Cost Sensitivity?

High Toxicity/Environmental Concern?No

Simmons-Smith (Zn-Cu)Yes

Mild Conditions Required?No

Furukawa (Et2Zn)

Yes

Highest Possible Yield Critical?No

Samarium(II) IodideYes

Tributyl(iodomethyl)stannaneConsider, but with caution

Primary Choice

Click to download full resolution via product page

Caption: Decision workflow for selecting an iodomethylation/cyclopropanation reagent.

Conclusion
A thorough cost-benefit analysis reveals that while Tributyl(iodomethyl)stannane can be an

effective reagent in specific synthetic contexts, its high financial cost and, more importantly, its

significant environmental and health-related costs, make it a less desirable choice for general

applications. The Simmons-Smith reaction, particularly the Furukawa modification, presents a

much more attractive alternative, offering a superior balance of cost, performance, and safety.

For reactions requiring exceptionally mild conditions where cost is a secondary concern,

samarium(II) iodide may be a suitable option. For the majority of drug development and

chemical synthesis applications, moving away from organotin-based reagents towards more

sustainable alternatives like zinc-based methodologies is not only a scientifically sound

decision but also a responsible one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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